Cas no 147317-15-5 (Antibiotic PF 1052)

• Product Name: Antibiotic PF 1052
• CAS No: 147317-15-5
• MF: C₂₆H₃₉NO₄
• MW: 429.5922
• CID: 1124083
• Update Time: 2025-07-21

Antibiotic PF 1052 Chemical and Physical Properties

Names and Identifiers

• Antibiotic PF 1052
• PF 1052
• 3-[[2-(2,3-Dimethyl-2-oxiranyl)-1,2,4a,5,6,7,8,8a-octahydro-6,8-dimethyl-1-naphthalenyl]hydroxymethylene]-1-methyl-5-(1-methylpropyl)-2,4-pyrrolidinedione
• (3Z)-5-Butan-2-yl-3-[[2-(2,3-dimethyloxiran-2-yl)-6,8-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen
• (E)-5-(sec-butyl)-3-((2-(2,3-dimethyloxiran-2-yl)-6,8-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)(hydroxy)methylene)-1-methylpyrrolidine-2,4-dione
• 5-Butan-2-yl-3-[[2-(2,3-dimethyloxiran-2-yl)-6,8-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl]-hydroxymethylidene]-1-methylpyrrolidine-2,4-dione

• Inchi： 1S/C28H34N2O7/c1-4-5-10-17(2)15-18(3)27(35)29-19-16-28(36,26-25(37-26)24(19)34)14-9-7-6-8-11-22(33)30-23-20(31)12-13-21(23)32/h6-9,11,14-17,25-26,31,36H,4-5,10,12-13H2,1-3H3,(H,29,35)(H,30,33)/b7-6+,11-8+,14-9+,18-15+/t17-,25-,26-,28-/m1/s1
• InChI Key： ZGICGDCGECBVTD-HYHJOLSNSA-N
• SMILES： O1[C@@H]2C(C(=C[C@](/C=C/C=C/C=C/C(NC3C(CCC=3O)=O)=O)([C@H]12)O)NC(/C(/C)=C/[C@H](C)CCCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 831
• XLogP3: 5.5
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: Powder
• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.7E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Antibiotic PF 1052

Introduction to Antibiotic PF 1052 (CAS No. 147317-15-5)

Antibiotic PF 1052 (CAS No. 147317-15-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, known for its potent antibacterial properties, has shown promising results in various preclinical studies and clinical trials. The development of Antibiotic PF 1052 represents a significant advancement in the fight against drug-resistant bacterial infections, a growing global health concern.

The chemical structure of Antibiotic PF 1052 is characterized by its unique molecular framework, which confers its broad-spectrum antibacterial activity. The compound belongs to a class of synthetic antibiotics that are designed to target specific bacterial enzymes and pathways, thereby inhibiting bacterial growth and survival. Recent studies have highlighted the efficacy of Antibiotic PF 1052 against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococci).

In preclinical studies, Antibiotic PF 1052 has demonstrated excellent pharmacokinetic properties, including high bioavailability, long half-life, and low toxicity. These characteristics make it an attractive candidate for further clinical development. The compound has also shown favorable safety profiles in animal models, with no significant adverse effects observed at therapeutic doses.

The mechanism of action of Antibiotic PF 1052 involves the inhibition of bacterial cell wall synthesis, a critical process for bacterial survival. By targeting this pathway, Antibiotic PF 1052 effectively disrupts the integrity of the bacterial cell wall, leading to cell lysis and death. This mechanism is distinct from that of many existing antibiotics, which may help overcome resistance issues associated with current treatments.

Clinical trials have further validated the potential of Antibiotic PF 1052. Phase I trials have confirmed its safety and tolerability in healthy volunteers, with no serious adverse events reported. Phase II trials are currently underway to evaluate its efficacy in treating various bacterial infections, including those caused by drug-resistant pathogens. Preliminary results from these trials have been encouraging, with high rates of clinical response and microbiological eradication observed.

The development of Antibiotic PF 1052 is part of a broader effort to address the growing threat of antibiotic resistance. According to the World Health Organization (WHO), antibiotic resistance is one of the biggest threats to global health, food security, and development today. The emergence of multidrug-resistant bacteria has led to increased morbidity and mortality rates, as well as higher healthcare costs. Novel compounds like Antibiotic PF 1052 offer new hope in this battle.

In addition to its antibacterial properties, Antibiotic PF 1052 has shown potential in combination therapy with other antibiotics. Synergistic effects have been observed when used in conjunction with traditional antibiotics such as beta-lactams and aminoglycosides. This combination approach may enhance treatment outcomes and reduce the likelihood of resistance development.

The future outlook for Antibiotic PF 1052 is promising. Ongoing research aims to optimize its formulation for various routes of administration, including oral and intravenous delivery. Additionally, efforts are being made to develop rapid diagnostic tools that can identify patients who are most likely to benefit from treatment with Antibiotic PF 1052. These advancements will help ensure that this novel antibiotic reaches those who need it most.

In conclusion, Antibiotic PF 1052 (CAS No. 147317-15-5) represents a significant breakthrough in the field of antibacterial therapy. Its unique chemical structure, broad-spectrum activity, favorable pharmacokinetic properties, and promising clinical results make it a valuable addition to the arsenal of treatments available for combating drug-resistant bacterial infections. As research continues to advance, it is anticipated that Antibiotic PF 1052 will play a crucial role in addressing one of the most pressing challenges in modern medicine.